Cas no 1211541-15-9 (5-bromo-6-fluoropyridine-3-carbaldehyde)

5-Bromo-6-fluoropyridine-3-carbaldehyde is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo and fluoro substituent on the pyridine ring, along with a reactive aldehyde group—make it valuable for further functionalization via cross-coupling, nucleophilic substitution, or condensation reactions. The electron-withdrawing effects of the halogen substituents enhance the reactivity of the aldehyde, facilitating the synthesis of complex derivatives. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to serve as a precursor for pharmacophores. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
5-bromo-6-fluoropyridine-3-carbaldehyde structure
1211541-15-9 structure
Product Name:5-bromo-6-fluoropyridine-3-carbaldehyde
CAS No:1211541-15-9
MF:C6H3BrFNO
MW:203.996524095535
MDL:MFCD16606466
CID:1212180
PubChem ID:21698378
Update Time:2025-05-23

5-bromo-6-fluoropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-6-fluoronicotinaldehyde
    • 5-Bromo-6-fluoro-pyridine-3-carbaldehyde
    • 5-bromo-6-fluoropyridine-3-carbaldehyde
    • DB-263499
    • 1211541-15-9
    • AT29934
    • EN300-192797
    • SCHEMBL7981808
    • TQP0340
    • CS-0442462
    • SB31769
    • MDL: MFCD16606466
    • Inchi: 1S/C6H3BrFNO/c7-5-1-4(3-10)2-9-6(5)8/h1-3H
    • InChI Key: LSTYPVHVJMKBCW-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=CC(C=O)=C1)F

Computed Properties

  • Exact Mass: 202.93820g/mol
  • Monoisotopic Mass: 202.93820g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 30Ų

5-bromo-6-fluoropyridine-3-carbaldehyde Pricemore >>

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